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Compound of Interest

Compound Name: C.I. Acid Blue 34, sodium salt

CAS No.: 6460-05-5

Cat. No.: B1623567

Get Quote

CAS Registry Number: 6460-05-5 Colour Index (C.I.): 42561 (Acid Blue 34)[1][2]

Executive Summary
Acid Fast Violet BG is a synthetic triarylmethane dye, chemically designated as Acid Blue 34

(C.I. 42561).[1] Despite its trade name containing "Violet" and "Acid Fast," it is distinct from the

"Crystal Violet" used in Gram staining or the carbol-fuchsin used in Ziehl-Neelsen acid-fast

protocols.[1]

In modern research and drug development, Acid Fast Violet BG is utilized primarily for its

anionic binding properties to proteins and its specialized role as a spectral sensitizer in

holographic recording materials (dichromated gelatin).[1] This guide clarifies its identity,

distinguishes it from common homonyms (e.g., Acid Violet 17), and outlines its technical utility

in histopathology and optical engineering.[1]

Part 1: Chemical Identity & Nomenclature
The nomenclature of Acid Fast Violet BG is historically complex, often leading to confusion with

other violet dyes. The definitive identifier is the CAS Number 6460-05-5.[1][2]
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Core Identification Data
Parameter Specification

Common Name Acid Fast Violet BG

Colour Index Name Acid Blue 34

C.I.[1][2][3][4][5][6][7][8][9] Number 42561

CAS Registry Number 6460-05-5

Chemical Class Triarylmethane (Triphenylmethane)

Ionic Character Anionic (Acid Dye)

Molecular Formula C₃₁H₃₂N₃NaO₆S₂ (Sodium salt)

Molecular Weight ~629.72 g/mol

Structural Classification & Synonyms
Critical Insight: The trade name "Acid Violet 4BN" is frequently applied to two different dyes:

Acid Fast Violet BG (Acid Blue 34) and Acid Violet 17 (Coomassie Violet).[1][4] Researchers

must verify the CAS number to ensure experimental reproducibility.[1]

Verified Synonyms: Acid Blue 34, Erio Cyanine A, Blue GOV.[1]

Conflicting Synonyms (Verify CAS): Acid Violet 4BN (often refers to C.I. 42650).[1]

Chemical Structure Visualization
The following diagram illustrates the hierarchical classification and functional groups

responsible for the dye's solubility and binding affinity.
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Physicochemical Impact
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Figure 1: Structural components of Acid Fast Violet BG.[1] The sulfonic acid moieties confer

anionic character, enabling electrostatic interaction with protonated amino groups in proteins.

Part 2: Physicochemical Properties
Understanding the physical behavior of Acid Fast Violet BG is essential for protocol

optimization, particularly in aqueous buffers.[1]

Appearance: Dark blue-violet powder.[1]

Solubility:

Water: Soluble (Blue-violet solution).[1]

Ethanol: Slightly soluble.[1]

pH Sensitivity: As an acid dye, its binding capacity is pH-dependent.[1] Lower pH

environments (pH < 4.[1]0) protonate protein side chains (Lys, Arg, His), enhancing the

electrostatic attraction to the anionic dye.[1]
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Spectral Characteristics:

Absorption Max (λmax): ~590–600 nm (in water).[1]

Fluorescence: Generally non-fluorescent in standard aqueous solution, though

triarylmethanes can exhibit weak fluorescence in viscous matrices.[1]

Part 3: Applications in Research & Development
Biological Staining (Supravital & Histology)
While not a primary stain for Mycobacterium (unlike Carbol Fuchsin), Acid Fast Violet BG is

utilized in supravital staining and protein visualization.[1]

Mechanism: The dye functions as a "protein stain" by forming salt bridges between its

sulfonate groups and the cationic ammonium groups of proteins.

Urinalysis (Supravital): It has been cited in patent literature as a component of supravital

stains for urine sediment, enhancing the visibility of hyaline casts and epithelial cells without

killing them immediately.[1]

Differentiation: It can be used to differentiate basic tissue components (cytoplasm, collagen)

when used in conjunction with nuclear stains.[1]

Optical Engineering: Holographic Sensitization
A niche but high-value application of Acid Fast Violet BG is in the field of Dichromated Gelatin

(DCG) holography.[1][10]

Role: Spectral Sensitizer.[1][9][10][11]

Function: Standard DCG is sensitive only to UV/Blue light.[1] The addition of Acid Fast Violet

BG extends sensitivity into the red region (He-Ne laser, ~633 nm) via photoreduction of the

dichromate ion.[1]

Relevance: Critical for manufacturing high-efficiency Holographic Optical Elements (HOEs).

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://opg.optica.org/ao/abstract.cfm?uri=ao-15-2-556
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://www.scribd.com/document/959898966/Gelatin-as-Photosensitive-Material
https://opg.optica.org/ao/abstract.cfm?uri=ao-15-2-556
https://www.researchgate.net/publication/41466548_Hologram_formation_with_red_light_in_methylene_blue_sensitized_dichromated_gelatin
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 4: Technical Protocols
Protocol A: Preparation of Stock Solution (1% w/v)
Purpose: Standard stock for histological or protein staining applications.[1]

Weighing: Accurately weigh 1.0 g of Acid Fast Violet BG (CAS 6460-05-5).

Dissolution: Add to 80 mL of deionized water (Type I).

Heating (Optional): If dissolution is slow, heat gently to 40°C with magnetic stirring. Do not

boil.

Adjustment: Add 1.0 mL of Glacial Acetic Acid (to enhance stability and protein affinity).

Volume: Dilute to a final volume of 100 mL with deionized water.

Filtration: Filter through a 0.45 µm PES filter to remove particulates.

Storage: Store in amber glass at room temperature. Stability: ~6 months.

Protocol B: Supravital Staining Workflow (General)
Purpose: Rapid visualization of cellular morphology in fluid suspensions.[1]

Biological Sample
(e.g., Urine Sediment)

Mix with Dye
(1:10 Ratio)

Incubate
(2-5 mins @ RT)

Mount on Slide
(Cover Slip)

Brightfield Microscopy
(Analyze Contrast)

Click to download full resolution via product page

Figure 2: Workflow for supravital staining using Acid Fast Violet BG.

Step-by-Step:

Centrifuge the biological fluid (e.g., urine) at 400 x g for 5 minutes.

Decant supernatant, leaving ~50 µL of sediment.[1]

Add 5 µL of Acid Fast Violet BG Stock Solution (Protocol A).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://www.benchchem.com/product/b1623567/docs?utm_src=pdf-body-img#technical-monograph-chemical-identity-and-applications-of-acid-fast-violet-bg
https://cymitquimica.com/products/TR-A795238/4129-84-4/acid-violet-17-technical-grade/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623567?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resuspend gently by pipetting.[1]

Incubate for 3 minutes at room temperature.

Transfer 10 µL to a glass slide, cover, and observe immediately.

Result: Cytoplasm and proteinaceous casts appear violet/blue; nuclei remain unstained or

pale (unless a nuclear counterstain is added).[1]

Part 5: Quality Control & Validation
To ensure data integrity, the dye identity must be validated before critical experiments.[1]

Test Acceptance Criteria Method

Visual Inspection
Homogeneous blue-violet

powder
Visual

Solubility
Clear blue solution in water (1

mg/mL)
USP <641>

Lambda Max (λmax) 595 ± 5 nm (in water) UV-Vis Spectrophotometry

TLC Fingerprint
Single dominant spot (Rf

matches standard)

Silica Gel 60, n-

Butanol:Ethanol:Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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